Cas no 1052541-54-4 (N-cyclopentyl-6-ethylthieno[2,3-d]pyrimidin-4-amine hydrochloride)

• Product Name: N-cyclopentyl-6-ethylthieno[2,3-d]pyrimidin-4-amine hydrochloride
• CAS No: 1052541-54-4
• MF: C₁₃H₁₈ClN₃S
• MW: 283.820120334625
• CID: 5444747
• Update Time: 2025-10-25

N-cyclopentyl-6-ethylthieno[2,3-d]pyrimidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-6-ethylthieno[2,3-d]pyrimidin-4-amine:hydrochloride
• N-cyclopentyl-6-ethylthieno[2,3-d]pyrimidin-4-amine hydrochloride

• Inchi： 1S/C13H17N3S.ClH/c1-2-10-7-11-12(14-8-15-13(11)17-10)16-9-5-3-4-6-9;/h7-9H,2-6H2,1H3,(H,14,15,16);1H
• InChI Key： MLRMYNNHTVBLEL-UHFFFAOYSA-N
• SMILES： C1N=C(NC2CCCC2)C2C=C(CC)SC=2N=1.[H]Cl

Additional information on N-cyclopentyl-6-ethylthieno[2,3-d]pyrimidin-4-amine hydrochloride

N-Cyclopentyl-6-Ethylthieno[2,3-D]Pyrimidin-4-Amine Hydrochloride: A Comprehensive Overview

N-Cyclopentyl-6-Ethylthieno[2,3-D]Pyrimidin-4-Amine Hydrochloride, identified by the CAS No. 1052541-54-4, is a structurally complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and roles in drug discovery. The molecule incorporates a thienopyrimidine core, which is a fused bicyclic system combining a thiophene ring with a pyrimidine ring, further substituted with a cyclopentyl and ethyl group at specific positions.

The synthesis of N-Cyclopentyl-6-Ethylthieno[2,3-D]Pyrimidin-4-Amine Hydrochloride involves multi-step organic reactions, including nucleophilic substitutions, cyclizations, and amine derivatizations. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex heterocyclic systems with high purity and yield. The hydrochloride salt form of this compound is particularly relevant for pharmaceutical applications due to its enhanced solubility and stability compared to the free base.

Recent studies have highlighted the potential of N-Cyclopentyl derivatives in modulating various biological targets, including kinases and G-protein coupled receptors (GPCRs). The presence of the cyclopentyl group introduces steric bulk and enhances lipophilicity, which can improve the compound's bioavailability and binding affinity to target proteins. Similarly, the ethyl substitution at position 6 contributes to the molecule's pharmacokinetic properties by modulating its partition coefficient and metabolic stability.

In terms of biological activity, N-Cyclopentyl-6-Ethylthieno[2,3-D]Pyrimidin-4-Amine Hydrochloride has shown promising results in preclinical models targeting neurodegenerative diseases and inflammatory conditions. For instance, research published in 2023 demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory cascade. Additionally, its ability to cross the blood-brain barrier makes it a potential candidate for central nervous system (CNS) disorders.

The thienopyrimidine scaffold is also known for its versatility in medicinal chemistry. By modifying substituents at different positions on the ring system, chemists can fine-tune the compound's properties to suit specific therapeutic needs. For example, altering the substituents at position 6 or position 8 can significantly influence the compound's selectivity towards different biological targets.

From an analytical standpoint, CAS No. 1052541-54-4 has been characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These analyses confirm the molecular structure and purity of the compound, which are critical for its use in research and development settings.

In conclusion, N-Cyclopentyl-6-Ethylthieno[2,3-D]Pyrimidin-4-Amine Hydrochloride represents a valuable addition to the arsenal of heterocyclic compounds with therapeutic potential. Its unique structure, combined with recent advances in synthetic chemistry and biological evaluation, positions it as a promising lead compound for future drug development efforts.